Cas no 2171635-81-5 (3-(1-aminopropyl)-1-azabicyclo2.2.2octan-3-ol)

• Product Name: 3-(1-aminopropyl)-1-azabicyclo2.2.2octan-3-ol
• CAS No: 2171635-81-5
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5565613
• PubChem ID: 165595819
• Update Time: 2025-05-21

3-(1-aminopropyl)-1-azabicyclo2.2.2octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171635-81-5
• EN300-1637948
• 3-(1-aminopropyl)-1-azabicyclo[2.2.2]octan-3-ol
• 3-(1-aminopropyl)-1-azabicyclo2.2.2octan-3-ol

• Inchi： 1S/C10H20N2O/c1-2-9(11)10(13)7-12-5-3-8(10)4-6-12/h8-9,13H,2-7,11H2,1H3
• InChI Key： AFINDDQEYAFCOO-UHFFFAOYSA-N
• SMILES： OC1(C(CC)N)CN2CCC1CC2

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-aminopropyl)-1-azabicyclo2.2.2octan-3-ol

3-(1-Aminopropyl)-1-azabicyclo[2.2.2]octan-3-ol: A Comprehensive Overview

The compound 3-(1-aminopropyl)-1-azabicyclo[2.2.2]octan-3-ol, also known by its CAS number 2171635-81-5, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic amines, which are widely studied for their unique chemical properties and biological activities. Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis pathways and applications for this compound, making it a subject of interest in both academic and industrial settings.

The structural uniqueness of 3-(1-aminopropyl)-1-azabicyclo[2.2.2]octan-3-ol lies in its bicyclic framework, which consists of a rigid bicyclo[2.2.2]octane skeleton substituted with an aminoalkyl group and a hydroxyl group at the 3-position. This configuration imparts the molecule with distinct steric and electronic properties, making it suitable for various chemical transformations and biological interactions. The presence of both amine and alcohol functional groups allows for versatile reactivity, enabling the molecule to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and oxidations.

Recent studies have highlighted the potential of 3-(1-aminopropyl)-1-azabicyclo[2.2.2]octan-3-ol as a precursor for the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a building block for constructing complex alkaloid derivatives, which exhibit promising pharmacological activities, including antitumor, antibacterial, and antiviral properties. The rigid bicyclic structure of the molecule serves as an excellent scaffold for designing drug-like molecules with improved bioavailability and selectivity.

In addition to its role in drug discovery, 3-(1-aminopropyl)-1-azabicyclo[2.2.2]octan-3-ol has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area, porosity, and catalytic activity, making them valuable in gas storage, separation technologies, and catalysis.

The synthesis of 3-(1-aminopropyl)-1-azabicyclo[2.2.2]octan-3-ol involves a multi-step process that typically begins with the preparation of the bicyclic skeleton followed by functionalization at specific positions. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective construction of this compound, which is crucial for its application in chiral recognition and asymmetric catalysis.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of 3-(1-aminopropyl)-1-azabicyclo[2.2.2]octan-3